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Compound of Interest

Compound Name: Pmx-205

Cat. No.: B549196 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of PMX-
205, a potent C5a receptor peptide antagonist. Adherence to these protocols is essential to

mitigate risks associated with this toxic and irritant compound.

Immediate Safety and Handling Precautions
PMX-205 is classified as a toxic substance that can cause moderate to severe skin and eye

irritation.[1] All handling and disposal procedures should be conducted by personnel trained in

handling potent pharmaceutical ingredients and in a well-ventilated area.[1] Appropriate

personal protective equipment (PPE), including gloves, protective clothing, and eye protection,

must be worn at all times to prevent contact.[1] In case of fire, use suitable extinguishing

agents and wear self-contained breathing apparatus as toxic fumes, such as carbon monoxide,

may be emitted.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for PMX-205.
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Property Value

Molecular Weight 839.04 g/mol

Molecular Formula C45H62N10O6

Purity ≥95%

IC50 31 nM for C5a receptor

Storage (Powder) -20°C for 1 year, or -80°C for 2 years

Storage (Solvent) -20°C for 1 month, or -80°C for 6 months

Solubility Soluble to 1 mg/ml in water with sonication

Step-by-Step Disposal Protocol
The disposal of PMX-205 must be carried out in accordance with all applicable federal, state,

and local environmental regulations. This protocol provides a general framework for safe

disposal.

1. Waste Identification and Segregation:

Identify all materials contaminated with PMX-205, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment.
Segregate PMX-205 waste from other laboratory waste streams to prevent cross-
contamination and ensure proper disposal.

2. Waste Containment:

Place all solid PMX-205 waste into a designated, leak-proof, and clearly labeled hazardous
waste container. The label should include "Hazardous Waste," the chemical name ("PMX-
205"), and the associated hazards (Toxic, Irritant).
For liquid waste containing PMX-205, use a designated, sealed, and shatter-resistant
container. Ensure the container is compatible with the solvent used. The container must also
be clearly labeled as described above.

3. Waste Storage:
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Store the hazardous waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.
The storage area should have secondary containment to prevent the spread of material in
case of a leak.

4. Professional Disposal:

Arrange for the collection and disposal of the PMX-205 waste by a licensed hazardous waste
disposal company.
Provide the disposal company with a copy of the Safety Data Sheet (SDS) for PMX-205 to
ensure they have all the necessary information for safe handling and disposal.
Do not attempt to dispose of PMX-205 down the drain or in regular trash.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of PMX-205.

Disposal Decision Workflow
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Caption: Decision workflow for PMX-205 waste disposal.

This guide provides a foundational understanding of the necessary precautions and procedures

for the safe disposal of PMX-205. Always consult your institution's specific safety guidelines

and a qualified environmental health and safety professional for any questions or concerns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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